CYP2A6 Inhibition Potency
N-Methyl substitution on the furan-methylamine scaffold produces approximately a 10-fold improvement in CYP2A6 inhibitory potency relative to the unsubstituted primary amine analog. The N-methyl analog (analogue 2b, CHEMBL178938) exhibits an IC50 of 1,650 nM against human CYP2A6, while the corresponding primary amine (analogue 2a, CHEMBL178090) shows an IC50 of 16,900 nM in the same assay system [1]. X-ray crystallographic analysis of CYP2A6 co-crystallized with the N-methyl analog reveals that the amine side chain coordinates to the heme iron, while the N-methyl group induces distortion in helix I of the protein, a conformational change that increases apparent Ki [2].
| Evidence Dimension | CYP2A6 inhibitory potency (IC50) |
|---|---|
| Target Compound Data | 1,650 nM (N-methyl analog; CHEMBL178938) |
| Comparator Or Baseline | 16,900 nM (primary amine analog; CHEMBL178090) |
| Quantified Difference | 10.2-fold more potent |
| Conditions | Human CYP2A6-mediated 7-hydroxycoumarin formation assay; 95 selected test compounds evaluated in standard assay |
Why This Matters
A 10-fold potency differential determines whether a compound qualifies as a viable chemical probe for target validation studies versus being discarded as inactive in screening cascades.
- [1] BindingDB. BDBM12346 (CHEMBL178938): IC50 = 1.65E+3 nM; BDBM12345 (CHEMBL178090): IC50 = 1.69E+4 nM. Human CYP2A6-mediated 7-hydroxycoumarin formation assay. View Source
- [2] RCSB PDB - 2FDV. Yano JK, Denton TT, Cerny MA, Zhang X, Cashman JR. Microsomal P450 2A6 with N-Methyl(5-(pyridin-3-yl)furan-2-yl)methanamine bound. For 3-heteroaromatic pyridines, N-methyl amino groups increased apparent Ki and distorted helix I. View Source
